Sodium dibunate
Overview
Description
Sodium Dibunate is the sodium salt of dibunic acid . It is used as a cough suppressant . It has a role as an antitussive . It is an organic sodium salt and an organosulfonate salt . It contains a dibunate .
Molecular Structure Analysis
The molecular formula of this compound is C18H23NaO3S . The molecular weight is 342.4 g/mol . The IUPAC name is sodium;2,6-di tert -butylnaphthalene-1-sulfonate .Physical And Chemical Properties Analysis
This compound has a molecular weight of 342.43 . The percent composition is C 63.14%, H 6.77%, Na 6.71%, O 14.02%, S 9.36% .Scientific Research Applications
Nephrotoxicity Mitigation
Sodium butyrate (NaBu), a form of Sodium dibunate, has been studied for its potential to attenuate nephrotoxicity. In a study by Sun et al. (2013), sodium butyrate was found to significantly reduce nephrotoxicity induced by gentamicin in rats. This protective effect was mediated by increasing renal antioxidant enzymes activity and the expression of the prohibitin protein, offering a new perspective on its therapeutic use in kidney-related conditions.
Anticancer Properties
This compound has demonstrated promising anticancer effects in various studies. For instance, Wang et al. (2013) explored its effects on hepatocellular carcinoma cells. Sodium butyrate inhibited cell growth and induced apoptosis, making it a potential candidate for cancer therapy. Additionally, Forouzesh & Talebi (2018) found that sodium butyrate inhibited the growth of colon cancer cells, suggesting its applicability in colorectal cancer treatment.
Cardiac Hypertrophy Prevention
In the context of cardiac health, Zhang et al. (2019) investigated the effect of Sodium butyrate on angiotensin II-induced cardiac hypertrophy. Their findings indicated that Sodium butyrate attenuates cardiac hypertrophy by inhibiting the COX2/PGE2 pathway, suggesting a novel approach to managing this condition.
Oxidative Stress and Antioxidant Activities
This compound has been studied for its role in oxidative stress and antioxidant activities. Louis et al. (2004) found that sodium butyrate induced apoptosis in breast cancer cells, associated with oxidative stress, depletion of intracellular glutathione levels, and increased activities of several antioxidant enzymes.
Pharmacokinetics and Drug Interaction Studies
The pharmacokinetics of this compound and its interaction with other drugs have been a subject of research. For example, Bedada et al. (2017) studied the influence of piperine treatment on the pharmacokinetics of diclofenac, a drug structurally related to this compound. The results suggested that the combination therapy might help reduce the dosage and incidence of side effects.
Mechanism of Action
Target of Action
Sodium Dibunate primarily targets the cough reflex pathway . This pathway involves sensory nerves in the respiratory tract, which detect irritants or pathogens and relay this information to the brainstem, triggering the cough response .
Mode of Action
This compound exerts its effects by modulating the cough reflex pathway . Specifically, it acts on the medullary cough center in the brainstem . While the precise molecular targets of this compound are still under investigation, it is hypothesized that the drug may interact with specific receptors or ion channels involved in the cough reflex .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the cough reflex . By dampening the sensitivity of receptors or interfering with the signaling pathways involved in the cough reflex, this compound effectively reduces the urge to cough .
Pharmacokinetics
It is known that the drug is typically administered orally . More research is needed to fully elucidate the ADME properties of this compound and their impact on its bioavailability.
Result of Action
The primary result of this compound’s action is the suppression of the cough reflex . Moreover, some preliminary studies suggest that this compound may have anti-inflammatory properties, which could further contribute to its therapeutic effects .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the timing of administration (e.g., after meals and before bedtime) can affect the drug’s efficacy . .
Safety and Hazards
properties
IUPAC Name |
sodium;2,6-ditert-butylnaphthalene-1-sulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24O3S.Na/c1-17(2,3)13-8-9-14-12(11-13)7-10-15(18(4,5)6)16(14)22(19,20)21;/h7-11H,1-6H3,(H,19,20,21);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYEXKDCAGSHWSD-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC2=C(C=C1)C(=C(C=C2)C(C)(C)C)S(=O)(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NaO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8046905 | |
Record name | Sodium dibunate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8046905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14992-59-7 | |
Record name | Sodium dibunate [INN:BAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014992597 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium dibunate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8046905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sodium dibunate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.512 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SODIUM DIBUNATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FRS4SO3K8D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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Model | Template_relevance |
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Feasible Synthetic Routes
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